3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(5-methylpyridin-2-yl)propanamide
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Description
3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(5-methylpyridin-2-yl)propanamide is a useful research compound. Its molecular formula is C14H16N4O2 and its molecular weight is 272.308. The purity is usually 95%.
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Scientific Research Applications
Parkinsonism and Neurotoxicity
Research has identified certain compounds, such as those related to meperidine analogs, that can cause parkinsonism when used illicitly or exposed to humans in certain conditions. For example, Hansen et al. (1983) found that four individuals developed marked parkinsonism after using an illicit drug intravenously, which was analyzed and found to contain primarily 1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine (MPTP) with trace amounts of other compounds. This study highlights the neurotoxic potential of certain chemicals and their effects on the human nervous system, suggesting a need for further research into the mechanisms of action and potential neuroprotective strategies (Hansen J N Van et al., 1983).
Insecticide Toxicity and Environmental Health
The toxicity of insecticides, such as imidacloprid, has been extensively studied to understand their impact on human health and the environment. Shadnia & Moghaddam (2008) reported a fatal case of rapid ingestion of an insecticide formulation containing imidacloprid, highlighting the potential severe effects of pesticide exposure on human health. This study underlines the importance of understanding the toxicological profiles of chemical compounds used in agriculture and their implications for human safety and environmental sustainability (S. Shadnia & H. H. Moghaddam, 2008).
Cancer Research and Chemotherapy
The application of certain compounds in cancer research, particularly as potential chemotherapy agents, is a significant area of scientific investigation. For instance, Quinn et al. (2003) conducted a phase II trial of temozolomide in patients with progressive low-grade glioma, demonstrating the potential of certain chemical compounds in treating malignant tumors. This study contributes to the broader research efforts aimed at developing more effective and targeted cancer therapies, showcasing the importance of chemical compounds in advancing oncological treatment options (J. Quinn et al., 2003).
Properties
IUPAC Name |
3-(1-methyl-6-oxopyridazin-3-yl)-N-(5-methylpyridin-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O2/c1-10-3-6-12(15-9-10)16-13(19)7-4-11-5-8-14(20)18(2)17-11/h3,5-6,8-9H,4,7H2,1-2H3,(H,15,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHIUBOQRMKJGTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)NC(=O)CCC2=NN(C(=O)C=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.